![molecular formula C16H13N3O2 B2931883 N-((6-(furan-3-yl)pyridin-3-yl)methyl)isonicotinamide CAS No. 2034337-35-2](/img/structure/B2931883.png)
N-((6-(furan-3-yl)pyridin-3-yl)methyl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains a furan ring, a pyridine ring, and an isonicotinamide group . Compounds with similar structures have been studied for their potential biological activities, including antiviral, anticancer, antioxidant, and antimicrobial properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized via multi-component reactions . For instance, new sugar hydrazones and their derived oxadiazolyl acyclic nucleoside analogs incorporating pyridine, furan or thiophene have been synthesized .Scientific Research Applications
Synthesis and Antimicrobial Activity
One of the notable applications of nicotinamide derivatives is in the synthesis of compounds with antimicrobial properties. Research on cobalt(II) 2-methylthionicotinate complexes with N-heterocyclic ligands, including nicotinamide and related structures, has shown elevated biological activities against various strains of bacteria and filamentous fungi upon complexation with these nicotinate derivatives (Segl′a et al., 2008). This demonstrates the potential for developing antimicrobial agents from nicotinamide derivatives.
Chemical Properties and Crystal Engineering
Nicotinamide derivatives have been explored for their unique chemical properties and applications in crystal engineering. For instance, the novel carboxamide-pyridine N-oxide synthon, which involves nicotinamide N-oxide, has been utilized to assemble molecules in a triple helix architecture and synthesize cocrystals of pharmaceutical relevance (Reddy et al., 2006). Such studies contribute to the field of pharmaceutical cocrystal design, potentially enhancing drug solubility and bioavailability.
Antiprotozoal Agents
Further expanding the utility of nicotinamide derivatives, compounds within this family have shown promise as antiprotozoal agents. Research into dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, which are synthesized from nicotinamide-related precursors, have demonstrated significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum (Ismail et al., 2004). These findings suggest potential applications in treating protozoal infections.
Mechanism of Action
Mode of Action
The compound’s structure suggests it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .
Pharmacokinetics
The compound’s bioavailability, half-life, and clearance rate remain to be determined .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
N-[[6-(furan-3-yl)pyridin-3-yl]methyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c20-16(13-3-6-17-7-4-13)19-10-12-1-2-15(18-9-12)14-5-8-21-11-14/h1-9,11H,10H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVUJZHJPAQOALK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CNC(=O)C2=CC=NC=C2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.